Cas no 140947-19-9 (Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester)
140947-19-9 structure
Product Name:Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester
CAS No:140947-19-9
MF:C10H10Cl2O4S
MW:297.155000209808
CID:1299776
Update Time:2024-08-04
Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester
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- Inchi: 1S/C10H10Cl2O4S/c1-6(2)16-10(13)7-4-3-5-8(11)9(7)17(12,14)15/h3-6H,1-2H3
- InChI Key: PQLKOFRFKZVWBE-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C1=CC=CC(Cl)=C1S(Cl)(=O)=O
Computed Properties
- Exact Mass: 295.9678
Experimental Properties
- Density: 1.419±0.06 g/cm3(Predicted)
- Boiling Point: 398.4±32.0 °C(Predicted)
- PSA: 60.44
Benzoic acid, 3-chloro-2-(chlorosulfonyl)-, 1-methylethyl ester Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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